Cas no 338954-75-9 (2,5,6-Trimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-amine)

• Product Name: 2,5,6-Trimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-amine
• CAS No: 338954-75-9
• MF: C₁₈H₂₁N₃
• MW: 279.379443883896
• CID: 6631456
• PubChem ID: 1479120
• Update Time: 2025-06-08

2,5,6-Trimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• Oprea1_497825
• 338954-75-9
• 2,5,6-trimethyl-1-[(3-methylphenyl)methyl]benzimidazol-4-amine
• SMR000333973
• 5J-331S
• MLS000691935
• 2,5,6-trimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-amine
• HMS2647E03
• 2,5,6-trimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-amine
• AKOS005094770
• CHEMBL1308642
• 2,5,6-TRIMETHYL-1-(3-METHYLBENZYL)-1H-1,3-BENZIMIDAZOL-4-YLAMINE
• 1H-Benzimidazol-4-amine, 2,5,6-trimethyl-1-[(3-methylphenyl)methyl]-
• 2,5,6-Trimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-amine

• Inchi： 1S/C18H21N3/c1-11-6-5-7-15(8-11)10-21-14(4)20-18-16(21)9-12(2)13(3)17(18)19/h5-9H,10,19H2,1-4H3
• InChI Key： KJCSOZPXKRZIGJ-UHFFFAOYSA-N
• SMILES： N1(C(C)=NC2C(=C(C)C(C)=CC1=2)N)CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 279.173547683g/mol
• Monoisotopic Mass: 279.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 515.5±38.0 °C(Predicted)
• pka: 6.42±0.25(Predicted)

Additional information on 2,5,6-Trimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-amine

2,5,6-Trimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-amine: An Overview of a Promising Compound (CAS No. 338954-75-9)

2,5,6-Trimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-amine (CAS No. 338954-75-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the benzodiazepine class, a group of drugs widely used for their anxiolytic, sedative, and muscle relaxant properties. However, the specific structural modifications in 2,5,6-Trimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-amine offer new avenues for exploring its pharmacological effects and potential therapeutic benefits.

The chemical structure of 2,5,6-Trimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-amine is characterized by the presence of multiple methyl groups and a substituted phenyl ring. These modifications can significantly influence the compound's binding affinity to various receptors and its overall biological activity. Recent studies have shown that such structural variations can lead to enhanced selectivity and reduced side effects compared to traditional benzodiazepines.

In terms of its synthesis, 2,5,6-Trimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-amine can be prepared through a multi-step process involving the condensation of appropriate precursors followed by functional group manipulations. The synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity levels. This makes it a viable candidate for large-scale production and further clinical development.

The pharmacological profile of 2,5,6-Trimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-amine has been extensively studied in both in vitro and in vivo models. In vitro assays have demonstrated that this compound exhibits potent binding to GABAA receptors, which are key targets for anxiolytic and sedative drugs. Additionally, it shows selective binding to specific subtypes of GABAA receptors, which may contribute to its improved safety profile.

In vivo studies have further confirmed the anxiolytic properties of 2,5,6-Trimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-amine. Animal models have shown that it effectively reduces anxiety-like behaviors without causing significant sedation or motor impairment. These findings suggest that this compound may offer a more favorable therapeutic window compared to existing benzodiazepines.

Beyond its anxiolytic effects, 2,5,6-Trimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-amnine has also shown promise in other therapeutic areas. Preliminary research indicates that it may have potential as an anticonvulsant agent due to its ability to modulate GABAA receptor activity. This could make it a valuable addition to the treatment options for epilepsy and other seizure disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,5,6-Trimehtyl-[[(3-methyphenyl)methy]-1H--benzodiazol--amine in human subjects. Early results from phase I trials have been encouraging, with no serious adverse events reported at therapeutic doses. These trials are expected to provide more detailed insights into the pharmacokinetics and pharmacodynamics of the compound.

In conclusion, 2,5,-Trimehtyl-[[(metylphenyl)methy]-H--benzodiazol--amine (CAS No. 338954--9) represents a promising advancement in the field of medicinal chemistry. Its unique structural features and favorable pharmacological profile make it a compelling candidate for further development as a therapeutic agent. As research continues to uncover its full potential, this compound may offer new hope for patients suffering from anxiety disorders and other conditions where GABAA receptor modulation plays a critical role.